1-Cyclopropoxy-4-ethyl-2-methylbenzene

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-ethyl-2-methylbenzene
• InChI: InChI=1S/C12H16O/c1-3-10-4-7-12(9(2)8-10)13-11-5-6-11/h4,7-8,11H,3,5-6H2,1-2H3
• InChI Key: FAWNSRXWZNUPOC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC2CC2)C

Description

1-Cyclopropoxy-4-ethyl-2-methylbenzene is a substituted aromatic ether characterized by a benzene ring with three distinct substituents: a cyclopropoxy group (-O-C₃H₅) at position 1, an ethyl group (-C₂H₅) at position 4, and a methyl group (-CH₃) at position 2. Its molecular formula is C₁₂H₁₆O, with a molecular weight of 176.26 g/mol. Applications remain speculative but may include agrochemical research, given structural similarities to pesticides like etofenprox .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Cyclopropoxy-4-ethyl-2-methylbenzene can be synthesized through a multi-step process involving the introduction of the cyclopropoxy, ethyl, and methyl groups onto a benzene ring. One common method involves the Friedel-Crafts alkylation reaction, where benzene is reacted with ethyl chloride and aluminum chloride to introduce the ethyl group. Subsequently, the methyl group can be introduced using a similar Friedel-Crafts alkylation with methyl chloride. Finally, the cyclopropoxy group can be added through a nucleophilic substitution reaction using cyclopropyl alcohol and a suitable leaving group .

Industrial Production Methods: Industrial production of 1-Cyclopropoxy-4-ethyl-2-methylbenzene typically involves large-scale Friedel-Crafts alkylation reactions under controlled conditions to ensure high yield and purity. The process may include purification steps such as distillation and recrystallization to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 1-Cyclopropoxy-4-ethyl-2-methylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst to form corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can occur, where the benzene ring undergoes substitution with electrophiles such as halogens, nitro groups, or sulfonic acid groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), hydrogen gas (H₂) with a palladium or platinum catalyst

Substitution: Bromine (Br₂) with iron(III) bromide (FeBr₃), nitric acid (HNO₃) with sulfuric acid (H₂SO₄), sulfur trioxide (SO₃) with sulfuric acid (H₂SO₄)

Major Products Formed:

Oxidation: Carboxylic acids, ketones

Reduction: Alcohols, alkanes

Substitution: Halogenated benzenes, nitrobenzenes, sulfonated benzenes

Scientific Research Applications

1-Cyclopropoxy-4-ethyl-2-methylbenzene has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential biological activity and interactions with biological molecules.

Medicine: Investigated for its potential use in drug development and as a pharmacological agent.

Industry: Utilized in the production of specialty chemicals, fragrances, and materials with specific properties

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-4-ethyl-2-methylbenzene involves its interaction with molecular targets and pathways within a system. The compound may exert its effects by binding to specific receptors or enzymes, altering their activity and leading to downstream effects. The exact molecular targets and pathways can vary depending on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Key Compounds:

1-(Cyclopropylmethyl)-4-methoxybenzene (C₁₁H₁₄O, MW 162.23): Features a cyclopropylmethyl (-CH₂-C₃H₅) and methoxy (-OCH₃) group. The absence of an ether-linked cyclopropane reduces strain but increases lipophilicity compared to the target compound .

1-(2-Methylpropoxy)-4-phenoxybenzene (C₁₆H₁₈O₂, MW 242.31): Contains bulky isobutoxy (-O-C(CH₃)₂CH₂) and phenoxy (-O-C₆H₅) groups. Higher molecular weight and steric hindrance likely reduce volatility but enhance persistence in environmental applications .

1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene (C₁₁H₁₆O₂, MW 180.24): A tert-butoxy-substituted analog. The tert-butoxy group’s strong electron-donating effect contrasts with the cyclopropoxy group’s strain-induced reactivity .

Physicochemical Trends:

• Lipophilicity : Cyclopropoxy < tert-butoxy < isobutoxy (due to branching and size).
• Reactivity : Cyclopropoxy’s strained ring enhances susceptibility to ring-opening reactions, unlike stable tert-butoxy or methoxy groups .

Data Tables

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications	Toxicity Profile
1-Cyclopropoxy-4-ethyl-2-methylbenzene	C₁₂H₁₆O	176.26	Cyclopropoxy, Ethyl, Methyl	Research (potential agrochemicals)	Unknown; inferred Category 4
1-(Cyclopropylmethyl)-4-methoxybenzene	C₁₁H₁₄O	162.23	Cyclopropylmethyl, Methoxy	Fragrance, synthetic intermediate	Not specified
1-(2-Methylpropoxy)-4-phenoxybenzene	C₁₆H₁₈O₂	242.31	Isobutoxy, Phenoxy	Pesticide (Etofenprox)	Data unavailable
1-methoxy-4-[(2-methylpropan-2-yl)oxy]benzene	C₁₁H₁₆O₂	180.24	Methoxy, tert-Butoxy	Chemical research	Requires medical consultation